Cas no 2228326-46-1 (3-5-(trifluoromethyl)furan-2-yloxolane-2,5-dione)

• Product Name: 3-5-(trifluoromethyl)furan-2-yloxolane-2,5-dione
• CAS No: 2228326-46-1
• MF: C₉H₅F₃O₄
• MW: 234.128813505173
• CID: 6344458
• PubChem ID: 165637649
• Update Time: 2025-10-19

3-5-(trifluoromethyl)furan-2-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-5-(trifluoromethyl)furan-2-yloxolane-2,5-dione
• EN300-1974535
• 2228326-46-1
• 3-[5-(trifluoromethyl)furan-2-yl]oxolane-2,5-dione

• Inchi： 1S/C9H5F3O4/c10-9(11,12)6-2-1-5(15-6)4-3-7(13)16-8(4)14/h1-2,4H,3H2
• InChI Key： DQQZIZPWMBDWEN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C2C(=O)OC(C2)=O)O1)(F)F

Computed Properties

• Exact Mass: 234.01399312g/mol
• Monoisotopic Mass: 234.01399312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-5-(trifluoromethyl)furan-2-yloxolane-2,5-dione

Introduction to CAS No. 2228326-46-1: 3,5-(Trifluoromethyl)furan-2-yloxolane-2,5-dione

3,5-(Trifluoromethyl)furan-2-yloxolane-2,5-dione (CAS No. 2228326-46-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione is defined by its core oxolane ring and the presence of a trifluoromethyl-substituted furan moiety. The trifluoromethyl group is known for its electron-withdrawing properties and hydrophobic nature, which can significantly influence the compound's biological activity and pharmacokinetic properties. The oxolane ring, on the other hand, provides structural rigidity and can enhance the compound's stability and bioavailability.

The synthesis of 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione has been reported in several studies. One common approach involves the reaction of a trifluoromethyl-substituted furan derivative with an appropriate oxolane precursor under controlled conditions. This method typically yields high purity products with good yields. Recent advancements in synthetic chemistry have also explored alternative routes to improve the efficiency and scalability of the synthesis process.

In terms of biological activities, 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione has demonstrated significant potential as an inhibitor of various enzymes and receptors. For instance, studies have shown that this compound can effectively inhibit the activity of specific kinases involved in cancer cell proliferation and survival pathways. Additionally, it has exhibited anti-inflammatory properties by modulating key signaling pathways associated with inflammation.

Recent research has also focused on the potential therapeutic applications of 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione. Preclinical studies have evaluated its efficacy in various disease models, including cancer and inflammatory disorders. These studies have reported promising results, suggesting that this compound could be a valuable candidate for further drug development.

The pharmacokinetic properties of 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity and stability contribute to its good bioavailability and prolonged half-life in vivo.

Toxicity studies have also been conducted to assess the safety profile of 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione. These studies have indicated that the compound is generally well-tolerated at therapeutic doses with minimal adverse effects. However, further investigations are necessary to fully characterize its long-term safety and potential side effects.

In conclusion, CAS No. 2228326-46-1: 3,5-(trifluoromethyl)furan-2-yloxolane-2,5-dione is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for various diseases makes it an exciting subject for ongoing research and development. As more studies are conducted to explore its full potential, it is likely that this compound will play a significant role in advancing medical treatments in the future.